Cas no 4271-13-0 (Methylphenylphosphinic acid)

• Product Name: Methylphenylphosphinic acid
• CAS No: 4271-13-0
• MF: C₇H₉O₂P
• MW: 156.118922948837
• MDL: MFCD00123313
• CID: 84979
• PubChem ID: 345468
• Update Time: 2025-09-24

Methylphenylphosphinic acid Chemical and Physical Properties

Names and Identifiers

• Methylphenylphosphinic acid
• Methylphenylphosphonic acid
• methyl(phenyl)phosphinic acid
• SCHEMBL19353458
• Methyl phenylphosphinic acid
• Boc-D-3-ThienylalanineDCHA
• DTXSID60323126
• SCHEMBL190428
• FT-0635198
• NSC403102
• NSC-403102
• Oprea1_742234
• 4271-13-0
• A825986
• DB-050958

• MDL： MFCD00123313
• Inchi： 1S/C7H9O2P/c1-10(8,9)7-5-3-2-4-6-7/h2-6H,1H3,(H,8,9)
• InChI Key： RMJCJLHZCBFPDN-UHFFFAOYSA-N
• SMILES： P(C)(C1C=CC=CC=1)(=O)O

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.2
• Melting Point: 132-134°C
• Boiling Point: 373.9°C at 760 mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.522
• PSA: 47.11000
• LogP: 1.21210
• Solubility: Uncertain

Methylphenylphosphinic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives